Cas no 1004052-54-3 (3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide)

• Product Name: 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide
• CAS No: 1004052-54-3
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5470254
• Update Time: 2025-10-30

3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dimethoxy-N-thieno[2,3-d]pyrimidin-4-yl-
• 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

• Inchi： 1S/C15H13N3O3S/c1-20-10-5-9(6-11(7-10)21-2)14(19)18-13-12-3-4-22-15(12)17-8-16-13/h3-8H,1-2H3,(H,16,17,18,19)
• InChI Key： PVQBQSGMPXETPN-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2SC=CC2=1)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

Recent Advances in the Study of 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS: 1004052-54-3)

In recent years, the compound 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS: 1004052-54-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thieno[2,3-d]pyrimidine core and dimethoxybenzamide moiety, has shown promising potential as a modulator of various biological targets. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications in diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory activity of 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate its potent inhibition of specific tyrosine kinases, including EGFR and HER2. The compound exhibited IC50 values in the low nanomolar range, suggesting its potential as a lead candidate for targeted cancer therapies. Structural-activity relationship (SAR) studies further highlighted the critical role of the dimethoxybenzamide group in enhancing binding affinity and selectivity.

Another significant advancement comes from a preclinical study evaluating the anti-inflammatory effects of this compound. Researchers found that 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study also identified its interaction with the NF-κB signaling pathway as a key mechanism underlying its anti-inflammatory activity. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

In addition to its therapeutic potential, recent efforts have been directed toward improving the pharmacokinetic profile of 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with enhanced solubility and metabolic stability. By introducing hydrophilic substituents and modifying the thienopyrimidine core, researchers achieved compounds with improved oral bioavailability and reduced hepatic clearance. These modifications are critical for advancing the compound toward clinical development.

Despite these promising results, challenges remain in the translation of 3,5-dimethoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide into clinical applications. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and potential as a valuable tool in drug discovery. Continued exploration of its biological activities and optimization of its chemical properties will likely yield further breakthroughs in the coming years.